Cas no 543683-33-6 (BENZENEACETIC ACID, 2-FLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER)

BENZENEACETIC ACID, 2-FLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER structure
543683-33-6 structure
Product Name:BENZENEACETIC ACID, 2-FLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER
CAS No:543683-33-6
MF:C12H14FNO4
MW:255.242267131805
CID:3370021
PubChem ID:69838291
Update Time:2025-04-21

BENZENEACETIC ACID, 2-FLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • BENZENEACETIC ACID, 2-FLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER
    • tert-Butyl 2-(2-fluoro-4-nitrophenyl)acetate
    • SCHEMBL6609945
    • tert-Butyl2-(2-fluoro-4-nitrophenyl)acetate
    • 543683-33-6
    • t-butyl 2-fluoro-4-nitrophenylacetate
    • GQJRIUFRAGQVNM-UHFFFAOYSA-N
    • Inchi: 1S/C12H14FNO4/c1-12(2,3)18-11(15)6-8-4-5-9(14(16)17)7-10(8)13/h4-5,7H,6H2,1-3H3
    • InChI Key: GQJRIUFRAGQVNM-UHFFFAOYSA-N
    • SMILES: C1(CC(OC(C)(C)C)=O)=CC=C([N+]([O-])=O)C=C1F

Computed Properties

  • Exact Mass: 255.09068609Da
  • Monoisotopic Mass: 255.09068609Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.1Ų
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